8-((2-Fluorophenyl)sulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(2-fluorophenyl)sulfonyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C19H18FN3O3S/c20-15-8-4-5-9-16(15)27(25,26)23-12-10-19(11-13-23)21-17(18(24)22-19)14-6-2-1-3-7-14/h1-9H,10-13H2,(H,22,24)
• InChI Key: NWTFRBBUEIZRPU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4F
• Molecular Formula: C19H18FN3O3S
• Molecular Weight: 387.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “8-((2-Fluorophenyl)sulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one” often involves multi-step chemical reactions. For instance, a series of 1,2,4,8-tetraazaspiro[4.5]dec-2-enes, which share a structural motif with the compound , were synthesized from the reaction of 4-piperidone benzoylhydrazones with appropriate nitrilimines, highlighting the complexity and the careful design required in the synthesis of such molecules (Dalloul et al., 2017).

Scientific Research Applications

Pharmacological Applications

A series of compounds related to "8-((2-Fluorophenyl)sulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one" has been investigated for their potential antipsychotic properties. In particular, studies have highlighted their efficacy in biochemical and behavioral pharmacological test models without significant neurological side effects, suggesting a promising profile for antipsychotic drug development (Wise et al., 1985).

Antimicrobial and Antifungal Activities

Research into derivatives of "8-((2-Fluorophenyl)sulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one" has also demonstrated significant antimicrobial and antifungal activities. A study on sulphur containing 1,2,4-triazole derivatives, for instance, showed moderate to high antimicrobial activity against selected bacterial and fungal strains, highlighting their potential as antimicrobial agents (Rao et al., 2014).

Anticonvulsant Properties

Another area of research has focused on the anticonvulsant properties of novel derivatives. A study on 8-amino-3-[2-(4-fluorophenoxy)ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione derivatives revealed significant protective effects against seizures, compared to standard drugs like phenytoin. This suggests their potential use as anticonvulsant agents (Madaiah et al., 2012).

Fluorescent Molecular Probes

The compound and its derivatives have been utilized in the development of fluorescent molecular probes for biological studies. New fluorescent solvatochromic dyes derived from similar compounds exhibit strong solvent-dependent fluorescence, suitable for developing ultrasensitive probes to study various biological events and processes (Diwu et al., 1997).

Mechanism of Action

Spirotetramat’s unique two-way internal absorption and transport properties enable it to be transported to any part of the plant, which can effectively prevent egg hatching and larval development of pests on roots and leaves.

Safety and Hazards

Spirotetramat has been noted for its safety for crops and its environmental safety.

Future Directions

Spirotetramat has prominent applications and market prospects due to its high activity, low dosage, broad-spectrum insecticidal efficacy. Future research may focus on improving the synthesis procedure by optimizing the conditions and reducing the synthetic cost.